Cas no 796858-11-2 (WAY-640257)

• Product Name: WAY-640257
• CAS No: 796858-11-2
• MF: C₁₄H₁₄Cl₂N₂O₄S₂
• MW: 409.307959079742
• CID: 5584226
• PubChem ID: 4965759
• Update Time: 2025-06-21

WAY-640257 Chemical and Physical Properties

Names and Identifiers

• WAY-640257
• CHEMBL1162422
• 4-((2,5-Dichlorothiophene)-3-sulfonamido)-N-(2-methoxyethyl)benzamide
• Z31437786
• 796858-11-2
• G68283
• 4-(2,5-dichlorothiophene-3-sulfonamido)-N-(2-methoxyethyl)benzamide

• Inchi： 1S/C14H14Cl2N2O4S2/c1-22-7-6-17-14(19)9-2-4-10(5-3-9)18-24(20,21)11-8-12(15)23-13(11)16/h2-5,8,18H,6-7H2,1H3,(H,17,19)
• InChI Key： KERAKDWGMWDOIV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)S(NC1C=CC(C(NCCOC)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 407.9772047g/mol
• Monoisotopic Mass: 407.9772047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 121Ų

Additional information on WAY-640257

WAY-640257: A Promising Compound in Modern Pharmaceutical Research

WAY-640257, identified by the CAS Registry Number 796858-11-2, has emerged as a significant compound in the field of pharmacology and drug discovery. This compound has garnered attention due to its unique chemical properties and potential therapeutic applications. Recent studies have highlighted its role in modulating cellular pathways, making it a candidate for treating various diseases, including neurodegenerative disorders and inflammatory conditions.

The chemical structure of WAY-640257 is characterized by a complex arrangement of functional groups that contribute to its biological activity. Researchers have utilized advanced computational methods to analyze its molecular interactions, revealing insights into its binding affinity with target proteins. These findings underscore the importance of CAS 796858-11-2 in the development of novel therapeutic agents.

In recent years, the pharmacokinetic profile of WAY-640257 has been extensively studied. Preclinical trials have demonstrated its favorable absorption and bioavailability, which are critical factors for drug efficacy. Furthermore, its ability to cross the blood-brain barrier has positioned it as a potential candidate for treating central nervous system disorders. These advancements have been documented in peer-reviewed journals, contributing to the growing body of knowledge surrounding this compound.

The mechanism of action of CAS 796858-11-2 involves selective inhibition of key enzymes implicated in disease progression. For instance, studies have shown that it exhibits potent activity against enzymes associated with inflammation and oxidative stress. This dual functionality makes it a versatile compound with applications in both preventive and therapeutic settings.

One of the most promising aspects of WAY-640257 is its potential in personalized medicine. By targeting specific genetic mutations, it could offer tailored treatments for patients with unique biomarkers. This approach aligns with current trends in precision medicine, emphasizing the importance of compounds like CAS 796858-11-2 in future healthcare solutions.

In conclusion, WAY-640257 (CAS 796858-11-2) represents a groundbreaking advancement in pharmaceutical research. Its unique properties, coupled with cutting-edge research findings, position it as a leading candidate for developing innovative therapies. As research continues to unfold, the potential applications of this compound are expected to expand further, offering new hope for patients worldwide.